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Compound of Interest |

Compound Name: 4-(Chloromethyl)pyridin-2-amine
CAS No.: 872706-97-3
Cat. No.: B1390193
Get Quote
. J

4-(Chloromethyl)pyridin-2-amine, identified by CAS Number 872706-97-3, is a substituted
pyridine derivative that has emerged as a valuable intermediate in synthetic organic chemistry.
[1][2] Its utility is anchored in its bifunctional nature, featuring a nucleophilic 2-amino group and
a highly reactive electrophilic 4-(chloromethyl) group. This unique arrangement allows for
sequential and regioselective modifications, making it an ideal starting point for constructing
complex molecular architectures, particularly within the realm of kinase inhibitor development.

[31141(5]

The 2-aminopyridine moiety is a well-established pharmacophore found in numerous
biologically active compounds, prized for its ability to form critical hydrogen bond interactions
with protein targets. The chloromethyl group, conversely, serves as a versatile chemical
handle, enabling covalent linkage to other molecular fragments through nucleophilic
substitution reactions.[1] This guide will dissect the synthesis, reactivity, and application of this
compound, providing a comprehensive resource for its effective utilization in research and
development.

Physicochemical and Spectroscopic Profile
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A thorough understanding of a reagent's physical and spectral properties is fundamental to its
successful application in the laboratory.

Physical and Chemical Properties

The key properties of 4-(chloromethyl)pyridin-2-amine are summarized below. These values
are critical for reaction planning, purification, and storage.

Property Value Source
CAS Number 872706-97-3 [2]
Molecular Formula CeH7CIN2 [2][6]
Molecular Weight 142.59 g/mol [2][6]
Appearance Solid (form may vary) N/A
Density (Calculated) 1.265 g/cm3 [1]
Solubility (Calculated) 16 g/L at 25°C [1]
Storage Temperature 2-8°C, Sealed in dry conditions  [6]

Spectroscopic Characterization (Predicted)

While comprehensive published spectra are not readily available, the expected NMR signals
can be predicted based on the analysis of its structural precursors and analogous compounds.

[7]L8]
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Synthesis and Manufacturing Workflows

The synthesis of 4-(chloromethyl)pyridin-2-amine is not trivial. Direct chloromethylation of 2-
aminopyridine is synthetically challenging due to the powerful activating and directing effects of
the amino group, which favor substitution at the C3 and C5 positions and risk N-alkylation.[1]
Therefore, multi-step, regioselective strategies are employed. The most logical and prevalent
approach involves the chlorination of a pre-functionalized precursor.

Primary Synthetic Pathway: From Alcohol Precursor

This robust two-step pathway begins with the synthesis of (2-aminopyridin-4-yl)methanol, which
is subsequently chlorinated to yield the final product.

1. LiAlHa, THF SOClz, CH2Cl2

(Methyl 2-aminoisonicotinate 2. Reflux (2-Aminopyridin-4-yl)methanol 0°CtoRT

4—(ChIoromethyl)pyridin—2—amine)

Click to download full resolution via product page

Primary synthesis route for 4-(chloromethyl)pyridin-2-amine.

Workflow 1: Synthesis of (2-Aminopyridin-4-yl)methanol (1)

The first stage involves the reduction of the ester group of Methyl 2-aminoisonicotinate. Lithium
aluminum hydride (LiAlH4) is the reagent of choice due to its high reactivity, which is necessary
for the efficient reduction of the ester to the primary alcohol.

o Causality: Anhydrous THF is a critical solvent choice as it is inert to LiAlH4 and effectively
solubilizes the reactants. The reaction is performed under reflux to ensure it proceeds to
completion.[7][8] The subsequent quench with water must be performed with extreme
caution due to the violent reaction of excess LiAlH4 with protic sources.
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o Step-by-Step Protocol:

o

Suspend lithium aluminum hydride (1.0 eq) in anhydrous tetrahydrofuran (THF) under an
inert atmosphere (e.g., Nitrogen or Argon).

o Cool the suspension to 0°C in an ice bath.

o Slowly add a solution of methyl 2-aminoisonicotinate (1.0 eq) in anhydrous THF to the
stirred suspension, maintaining the temperature below 10°C.[7][8]

o After the addition is complete, remove the ice bath and heat the mixture to reflux for 3-4
hours.

o Cool the reaction back to 0°C and carefully quench by the sequential, dropwise addition of
water, followed by 15% aqueous NaOH, and then more water.

o Filter the resulting solid aluminum salts and wash thoroughly with THF.

o Combine the organic filtrates and evaporate the solvent under reduced pressure to yield
the crude product, which can be purified by recrystallization.[7][8]

Workflow 2: Chlorination of (2-Aminopyridin-4-yl)methanol (2)

The conversion of the primary alcohol to the target chloromethyl compound is typically
achieved using thionyl chloride (SOCIz). This reagent is highly effective for converting alcohols
to alkyl chlorides.

o Causality: The reaction is initiated at 0°C to control the initial exothermic reaction between
the alcohol and thionyl chloride. Dichloromethane (DCM) is a common solvent as it is inert
and allows for easy workup. The formation of HCl and SO: as byproducts necessitates
performing the reaction in a well-ventilated fume hood.

o Step-by-Step Protocol:

o Dissolve (2-aminopyridin-4-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM)
under an inert atmosphere.

o Cool the solution to 0°C.
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o Add thionyl chloride (1.1-1.3 eq) dropwise to the stirred solution.[9]
o Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.
o Monitor the reaction by TLC or LC-MS until the starting material is consumed.

o Carefully pour the reaction mixture onto crushed ice and basify with a saturated solution of
sodium bicarbonate to neutralize excess acid.

o Extract the aqueous layer with DCM (3x).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to afford the target compound.

Reactivity Profile and Mechanistic Insights

The synthetic value of 4-(chloromethyl)pyridin-2-amine stems from the distinct and
predictable reactivity of its two functional groups. This allows chemists to use it as a modular
building block.

f 4-(Chloromethyl)pyridin-2-amine h

2-Amino Group (Nucleophilic)

\4-Chloromethyl Group (Electrophilic),

R-COCI Nu:

Nucleophilic Attack on ;Zélrbonyl Nuclet}gkﬂic Substitution (SN2)

C-Alkylation

Click to download full resolution via product page

Key reactivity pathways of the bifunctional molecule.

e 2-Amino Group (Nucleophile): This primary amine acts as a potent nucleophile and a base. It
readily participates in reactions such as acylation, sulfonylation, and reductive amination. In
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the context of the pyridine ring, it is a strong activating group for electrophilic aromatic
substitution.

e 4-Chloromethyl Group (Electrophile): The chloromethyl group is the molecule's primary
connection point. The carbon atom is electrophilic and highly susceptible to nucleophilic
attack by a wide range of nucleophiles (e.g., amines, thiols, alcohols, carbanions). The
reaction typically proceeds via an Sn2 mechanism, where the chloride ion is displaced. This
reactivity is the cornerstone of its use in fragment-based drug discovery, allowing the 2-
aminopyridine "warhead" to be attached to various molecular scaffolds.[1]

Core Applications in Medicinal Chemistry

The 2-aminopyridine scaffold is a privileged structure in medicinal chemistry, particularly in the
design of kinase inhibitors. 4-(Chloromethyl)pyridin-2-amine provides a direct and efficient
route to incorporate this key pharmacophore.

A Cornerstone for Kinase Inhibitor Synthesis

Kinases play a central role in cellular signaling, and their dysregulation is a hallmark of many
diseases, especially cancer. The 2-aminopyridine core can mimic the adenine of ATP, forming
crucial hydrogen bonds in the hinge region of the kinase active site.

4—(ChIoromethyI)pyridin—Z—amine) :
( SN2 Reaction Further

Nucleophile (Conjugated Intermediate)w(mnase Inhibitor Candidate)
[ Core Scaffold /
(

e.g., Piperazine, Aniline)

Click to download full resolution via product page

General workflow for utilizing the building block in drug synthesis.

The molecule serves as a key intermediate in the synthesis of inhibitors for a range of
important kinase targets and other enzymes.
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Target Class Significance Example Reference

Central regulators of cell

growth, proliferation, and
PISK/mTOR ) ] [3]

survival; key targets in

oncology.

FLT3 mutations are common in
) Acute Myeloid Leukemia
FLT3/Aurora Kinase _ [4]
(AML); Aurora kinases are

involved in mitosis.

Critical for DNA double-strand
break repair; inhibition can

DNA-PK N [5]
sensitize cancer cells to

radiation.

Involved in regulating cell
) shape and maotility; implicated
Rho Kinase (ROCK) ) ] [10]
in neuronal regeneration and

cardiovascular disease.

Enzyme involved in

Inducible Nitric Oxide inflammatory processes; a
. . [11][12][13]
Synthase (iNOS) target for inflammatory
diseases.

Safety, Handling, and Storage

As a reactive chemical intermediate, proper handling of 4-(chloromethyl)pyridin-2-amine is
paramount to ensure laboratory safety. The information below is synthesized from safety data
for structurally related chloromethylpyridines.[14][15][16][17]

X Avoid Inhalation, . . Cool, Dry, Ventilated Area
Empermeable Gloves] [Safety Goggles] E_ab Coaa [Use in Fume HoocD Engestion & Skin Contacg Glghtly Sealed Conlalnea [(2-8°C Recommended)
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Essential safety and handling flowchart.

e Hazard Identification:

o

Acute Toxicity: Harmful if swallowed.[18]

[¢]

Skin Corrosion/Irritation: May cause skin irritation or burns.[15][18]

[¢]

Eye Damage: Risk of serious eye damage.[15][18]

[e]

Respiratory: May cause respiratory irritation.[18]

e« Recommended Handling Procedures:

[¢]

Always handle inside a certified chemical fume hood to avoid inhalation of dust or vapors.
[15]

[¢]

Wear appropriate Personal Protective Equipment (PPE), including nitrile or neoprene
gloves, chemical safety goggles, and a lab coat.[14]

[¢]

Avoid formation of dust and aerosols. Use non-sparking tools.[14]

[¢]

Wash hands thoroughly after handling.
o Storage Guidelines:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[14]

o Commercial suppliers recommend refrigerated storage (2-8°C) and may ship the product
via cold-chain.[6]

o Store away from incompatible materials such as strong oxidizing agents, acids, and
bases.[19]

Conclusion

4-(Chloromethyl)pyridin-2-amine is more than a mere chemical reagent; it is a strategic tool
for the modern medicinal chemist. Its well-defined, yet orthogonal, reactivity allows for its
precise incorporation into complex molecular scaffolds. A comprehensive understanding of its
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synthesis from readily available precursors, its predictable reactivity, and its proper handling
are essential for leveraging its full potential. As the demand for novel and selective kinase
inhibitors continues to grow, the importance of pivotal building blocks like 4-
(chloromethyl)pyridin-2-amine in accelerating the drug discovery process is set to increase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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